Cas no 2061996-68-5 ((R)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethanamine dihydrochloride)

• Product Name: (R)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethanamine dihydrochloride
• CAS No: 2061996-68-5
• MF: C₈H₁₁Cl₂F₃N₂
• MW: 263.087550401688
• MDL: MFCD30730067
• CID: 3045413
• PubChem ID: 127264680
• Update Time: 2024-11-06

(R)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethanamine dihydrochloride
• (R)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethanaminedihydrochloride
• (1R)-1-[5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]ETHANAMINE DIHYDROCHLORIDE
• CS-0196978
• MFCD30730067
• (1R)-1-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-amine dihydrochloride
• DS-19936
• AKOS030633036
• Y11032
• 2061996-68-5
• (R)-1-(5-(TRIFLUOROMETHYL)PYRIDIN-2-YL)ETHAN-1-AMINE 2HCL
• (1R)-1-[5-(trifluoromethyl)pyridin-2-yl]ethanamine;dihydrochloride

• MDL： MFCD30730067
• Inchi： 1S/C8H9F3N2.2ClH/c1-5(12)7-3-2-6(4-13-7)8(9,10)11;;/h2-5H,12H2,1H3;2*1H/t5-;;/m1../s1
• InChI Key： MLLTXCGPJHCQRC-ZJIMSODOSA-N
• SMILES： Cl.Cl.FC(C1=CN=C(C=C1)[C@@H](C)N)(F)F

Computed Properties

• Exact Mass: 262.0251382g/mol
• Monoisotopic Mass: 262.0251382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9